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Compound of Interest

Compound Name: Allyl propyl disulfide

Cat. No.: B1197967

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Allyl propyl disulfide, including detailed operational and disposal
plans. By adhering to these procedural, step-by-step guidelines, you can mitigate risks and
ensure the integrity of your research.

Allyl propyl disulfide is a pale yellow liquid with a strong, pungent odor, commonly known as
a key component of onion oil.[1][2] It is classified as a combustible liquid that can cause skin
and eye irritation, and may also cause respiratory irritation.[3][4] Adherence to proper safety
protocols is crucial when working with this chemical.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical. The following PPE is recommended
when handling Allyl propyl disulfide:

e Eye and Face Protection: To prevent eye contact, wear chemical splash-resistant safety
glasses or goggles with side protection.[3] In situations with a higher risk of splashing, a face
shield should be used in conjunction with goggles.[1][3] Contact lenses should not be worn
when working with this substance.[1]

» Hand Protection: Wear protective gloves to avoid skin contact.[1][3] The selection of glove
material should be based on the specific operational hazards, duration of use, and the
chemical resistance of the glove material.[3]
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» Body Protection: A laboratory coat is the minimum requirement.[3] In cases of potential
significant exposure, a chemical protection suit may be necessary.[4] Contaminated clothing
should be removed promptly and laundered by trained individuals aware of the hazards.[1]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to minimize inhalation of vapors.[1][3] If ventilation is inadequate, a
NIOSH- or CEN-certified respirator appropriate for organic vapors should be used.[3]

Exposure Limits and Physical Properties

Understanding the exposure limits and physical properties of Allyl propyl disulfide is
fundamental to a comprehensive safety plan.

Parameter Value Source
OSHA PEL (8-hour TWA) 2 ppm [1]
NIOSH REL (10-hour TWA) 2 ppm [1]
NIOSH STEL (15-minute) 3 ppm [1]
ACGIH TLV (8-hour TWA) 2 ppm [1]
Flash Point > 56°C [4]
Specific Gravity 0.93 at 59°F [5]
Water Solubility Insoluble [5][6]

Safe Handling and Storage Protocols

Handling:

Always handle Allyl propyl disulfide in a well-ventilated area or a chemical fume hood.[1][3]

Avoid contact with skin, eyes, and clothing.[3]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1][4]
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o Keep away from ignition sources such as open flames, sparks, and hot surfaces.[1][5]
¢ Use non-sparking tools.[7]

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

o Refrigerated storage is recommended.[5]

» Store away from incompatible materials, particularly strong oxidizing agents.[1][4][5]

Emergency and First Aid Procedures

Immediate and appropriate action is critical in the event of an emergency.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][3] Seek immediate medical attention.[3][6]

o Skin Contact: Immediately wash the affected skin with soap and plenty of water while
removing contaminated clothing.[1][3][6] If irritation persists, get medical attention.[3]

 Inhalation: Move the person to fresh air immediately.[3] If breathing is difficult, provide
oxygen.[3] Seek immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting.[3][6] Rinse the mouth with water.[3] Never give anything
by mouth to an unconscious person.[3] Seek immediate medical attention.[3][6]

Spill and Disposal Plan

A clear and concise plan for spills and waste disposal is essential for laboratory safety and
environmental protection.

Spill Response:

o Evacuate: Immediately evacuate all personnel from the spill area who are not wearing
appropriate protective equipment.[1]
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 Isolate and Ventilate: Isolate the spill area and ensure adequate ventilation.[1] Remove all
sources of ignition.[1][5]

o Containment: For small spills, absorb the liquid with an inert material such as vermiculite, dry
sand, or earth.[1] For large spills, consider downwind evacuation.[5]

» Collection: Place the absorbed material into a sealed, vapor-tight plastic bag or container for
disposal.[5]

o Decontamination: Clean the spill area with 60-70% ethanol followed by a soap and water
solution.[5] Do not re-enter the area until it has been verified as clean by a safety officer.[5]

Waste Disposal:

« Allyl propyl disulfide and any contaminated materials may need to be disposed of as
hazardous waste.[1]

o All waste materials should be collected in sealed containers.

o Consult with your institution's environmental health and safety (EHS) department or a
licensed professional waste disposal service for proper disposal procedures in accordance
with local, state, and federal regulations.[1]

Workflow for Safe Handling of Allyl Propyl Disulfide
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Safe Handling Workflow for Allyl Propy! Disulfide
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Caption: Workflow for the safe handling of Allyl propyl disulfide from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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